Cas no 38066-89-6 (1-Naphthalenecarboxaldehyde, 4-(methylthio)-)

• Product Name: 1-Naphthalenecarboxaldehyde, 4-(methylthio)-
• CAS No: 38066-89-6
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 1487595
• PubChem ID: 15208436
• Update Time: 2025-05-19

1-Naphthalenecarboxaldehyde, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 4-(methylthio)-
• 38066-89-6
• 4-(Methylthio)-1-naphthaldehyde
• SCHEMBL6293986
• 4-(methylsulfanyl)-1-naphthaldehyde
• MFCD34759871
• 4-methylsulfanyl-naphthalene-1-carbaldehyde

• Inchi： 1S/C12H10OS/c1-14-12-7-6-9(8-13)10-4-2-3-5-11(10)12/h2-8H,1H3
• InChI Key： KSMCVSQYRCBMGK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-Naphthalenecarboxaldehyde, 4-(methylthio)-

1-Naphthalenecarboxaldehyde, 4-(methylthio)- (CAS No. 38066-89-6): A Key Intermediate in Modern Pharmaceutical Synthesis

1-Naphthalenecarboxaldehyde, 4-(methylthio)-, identified by its Chemical Abstracts Service Number (CAS No. 38066-89-6), is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, playing a pivotal role in the development of novel therapeutic agents. Its unique structural features, particularly the presence of both an aldehyde group and a methylthio substituent, make it a valuable building block for medicinal chemists.

The chemical structure of 1-Naphthalenecarboxaldehyde, 4-(methylthio)- consists of a naphthalene core substituted at the 4-position with a methylthio (-SCH₃) group and an aldehyde (-CHO) functionality at the 1-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic methodologies. The aldehyde group is highly reactive and can participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. Meanwhile, the methylthio group introduces sulfur into the molecule, which can influence electronic properties and interact with biological targets in specific ways.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfur-containing heterocycles. The incorporation of sulfur atoms into drug candidates has been shown to enhance binding affinity to biological receptors and improve metabolic stability. 1-Naphthalenecarboxaldehyde, 4-(methylthio)- exemplifies this trend, as it can be further functionalized to produce derivatives with enhanced bioactivity. For instance, it has been utilized in the synthesis of thiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties.

One of the most compelling applications of 1-Naphthalenecarboxaldehyde, 4-(methylthio)- lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the naphthalene scaffold with sulfur-containing groups, researchers have been able to develop kinase inhibitors with improved selectivity and efficacy. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, making them promising candidates for further development.

The synthesis of 1-Naphthalenecarboxaldehyde, 4-(methylthio)- typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. One common approach involves the selective methylation at the 4-position followed by formylation at the 1-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements align with the broader goal of green chemistry to minimize environmental impact while maintaining or enhancing synthetic efficiency.

The pharmacological evaluation of 1-Naphthalenecarboxaldehyde, 4-(methylthio)- and its derivatives has revealed several interesting properties. In preclinical studies, certain analogs have shown potent activity against inflammatory diseases by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, some derivatives have demonstrated neuroprotective effects, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The structural flexibility of 1-Naphthalenecarboxaldehyde, 4-(methylthio)- allows for further derivatization into more complex molecules through various chemical reactions. For example, it can undergo nucleophilic addition reactions to form imines or enamines, which can then be transformed into other functional groups like amides or esters. These transformations expand its utility as a synthetic intermediate and enable the creation of diverse pharmacophores for drug discovery.

The growing body of research on sulfur-containing naphthalene derivatives underscores their significance in medicinal chemistry. The ability to fine-tune molecular structure while maintaining bioactivity makes compounds like 1-Naphthalenecarboxaldehyde, 4-(methylthio)- invaluable tools for developing new therapies. As computational methods advance, virtual screening techniques are being employed to identify promising derivatives more efficiently, accelerating the drug discovery process.

In conclusion, 1-Naphthalenecarboxaldehyde, 4-(methylthio)- (CAS No. 38066-89-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse synthetic pathways and biological interactions, making it a cornerstone in the development of novel therapeutic agents. Continued research into its derivatives promises to yield new treatments for a wide range of diseases.